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Compound of Interest

Compound Name: trans-Stilbene-d2

Cat. No.: B12393891

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount when handling chemical compounds. This document provides essential, immediate
safety and logistical information for the handling of trans-Stilbene-d2, including operational

and disposal plans, to facilitate safe laboratory practices.
Chemical and Physical Properties

A summary of the key physical and chemical properties of trans-Stilbene-d2 is provided in the

table below for easy reference.
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Property Value

Chemical Formula C14H10D2

CAS Number 5284-44-6

Molecular Weight 180.25 g/mol

Physical State Solid

Appearance White to off-white crystalline powder
Melting Point 123 - 125 °C (253 - 257 °F)

Boiling Point 305 - 307 °C (581 - 585 °F)

Water Solubility 0.29 mg/L

Partition Coefficient (log Pow) 4.81

Source: LGC Standards Safety Data Sheet[1]
Hazard Identification and Personal Protective Equipment (PPE)

trans-Stilbene-d2 presents several health hazards. It is harmful if swallowed, may be harmful
if inhaled or absorbed through the skin, and causes serious eye irritation.[1] Therefore,
adherence to strict safety protocols and the use of appropriate personal protective equipment
are mandatory.
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Required Personal Protective Equipment
(PPE)

Hazard

Safety glasses with side-shields or goggles. Use
o equipment for eye protection tested and
Eye Irritation .
approved under appropriate government

standards such as NIOSH (US) or EN 166 (EU).

Handle with gloves. Wear impervious clothing to

prevent skin exposure. The type of protective
Skin Contact equipment must be selected according to the

concentration and amount of the dangerous

substance at the specific workplace.

Use a NIOSH (US) or CEN (EU) approved
Inhalation respirator. Provide appropriate exhaust

ventilation where dust is formed.

) Do not eat, drink, or smoke when using this
Ingestion .
product. Wash hands thoroughly after handling.

Source: LGC Standards Safety Data Sheet, Fisher Scientific Safety Data Sheet[1][2]

Operational Workflow for Safe Handling

The following diagram outlines the standard operating procedure for the safe handling of trans-
Stilbene-d2 from receipt to disposal.
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Caption: A workflow diagram for the safe handling of trans-Stilbene-d2.
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First Aid Procedures

In case of exposure to trans-Stilbene-d2, immediate action is crucial. The following table
summarizes the recommended first aid measures.

Exposure Route First Aid Measures

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to
Eye Contact ) o o )

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[2]

Wash off immediately with plenty of water for at
Skin Contact least 15 minutes. Get medical attention if

symptoms occur.[2]

Move person into fresh air. If not breathing, give

Inhalation . o o

artificial respiration. Consult a physician.[3]

Do NOT induce vomiting. Rinse mouth with
Ingestion water. Call a physician or poison control center

immediately.[2][3]

Disposal Plan

Proper disposal of trans-Stilbene-d2 and its containers is essential to prevent environmental
contamination. An environmental hazard cannot be excluded in the event of unprofessional
handling or disposal.[1][3]

Waste Disposal Logical Flow

The decision-making process for the disposal of trans-Stilbene-d2 waste should follow a clear,
logical path to ensure compliance and safety.
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Caption: A logical flow diagram for the proper disposal of trans-Stilbene-d2 waste.

All waste materials, including unused product and contaminated items, must be disposed of as
hazardous waste. Contact a licensed professional waste disposal service to dispose of this
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material.[1][3] Do not allow the product to enter drains.[1] All disposal practices must be in
accordance with local, state, and federal regulations.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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